Cas no 2171690-53-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid
• CAS No: 2171690-53-0
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6217435
• PubChem ID: 165513911
• Update Time: 2025-09-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-hydroxybenzoic acid
• 2171690-53-0
• EN300-1505318

• Inchi： 1S/C25H22N2O6/c1-14(23(29)27-21-12-15(24(30)31)10-11-22(21)28)26-25(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20,28H,13H2,1H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： DSMYXTGBCSJZTB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1C(=CC=C(C(=O)O)C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid (CAS No. 2171690-53-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid, identified by its CAS number 2171690-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its combination of a fluorenylmethoxycarbonyl (Fmoc) group, an amino propanamido moiety, and a hydroxybenzoic acid backbone, contribute to its multifaceted interactions with biological targets.

The Fmoc group is a well-known protecting group in peptide synthesis, but its presence in this compound suggests broader applications beyond simple peptide chemistry. The fluorenylmethoxycarbonyl moiety not only enhances the stability of the molecule during synthetic processes but also influences its solubility and bioavailability, which are critical factors in drug design. This aspect makes the compound particularly interesting for researchers exploring novel drug delivery systems and formulations.

The amino propanamido segment of the molecule introduces a polar and basic character, which can be crucial for interactions with biological targets such as enzymes and receptors. This part of the structure may facilitate binding to specific sites on proteins, potentially modulating their activity. The hydroxybenzoic acid component adds an acidic functional group, which can influence the molecule's pKa and ionization state under different physiological conditions. This property is particularly relevant for drugs that need to traverse cell membranes or interact with pH-sensitive targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, derivatives of hydroxybenzoic acids have been explored for their potential anti-inflammatory properties, while Fmoc-functionalized compounds are often investigated for their role in protein synthesis and modification.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule efficiently. These methods not only improve the scalability of production but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

In terms of biological activity, preliminary studies suggest that this compound may possess properties relevant to therapeutic intervention in several disease states. The combination of its structural features suggests potential applications in areas such as neurodegenerative diseases, where modulation of protein function is key, as well as in metabolic disorders where enzyme inhibition could lead to beneficial effects. Additionally, the hydroxybenzoic acid moiety has been associated with antioxidant properties, which could be exploited for therapeutic benefits in oxidative stress-related conditions.

The role of fluorenylmethoxycarbonyl groups in enhancing the pharmacokinetic profiles of drug candidates cannot be overstated. These groups often improve solubility and stability, making them valuable in drug development pipelines. Furthermore, the presence of an amino propanamido segment opens up possibilities for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications. This flexibility is particularly important in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid (CAS No. 2171690-53-0) are likely to play an increasingly important role in drug discovery and development. The integration of cutting-edge synthetic methodologies with sophisticated biophysical techniques will be essential for fully realizing their potential. By leveraging these tools, scientists can gain deeper insights into how these molecules interact with biological systems and how they can be optimized for clinical use.

The future directions for research on this compound may include exploring its interactions with specific protein targets using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide high-resolution structural information that can guide further modifications aimed at improving potency and selectivity. Additionally, preclinical studies will be necessary to assess the safety and efficacy of this compound before it can be considered for human trials.

In conclusion,3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid represents a promising candidate for further investigation in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an Fmoc group, an amino propanamido moiety, and a hydroxybenzoic acid backbone provides a rich framework for exploration across multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this are poised to make significant contributions to the development of novel treatments.